2-(4-hydroxyphthalazin-1-yl)-N-(3-methyl-4-oxo-3,4-dihydro-1,2,3-benzotriazin-6-yl)acetamide

• Molecular Formula: C18H14N6O3
• Molecular Weight: 362.3 g/mol
• IUPAC Name: N-(3-methyl-4-oxo-1,2,3-benzotriazin-6-yl)-2-(4-oxo-3H-phthalazin-1-yl)acetamide
• InChI: InChI=1S/C18H14N6O3/c1-24-18(27)13-8-10(6-7-14(13)21-23-24)19-16(25)9-15-11-4-2-3-5-12(11)17(26)22-20-15/h2-8H,9H2,1H3,(H,19,25)(H,22,26)
• InChI Key: KCSBRWMJBCNCDX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C=CC(=C2)NC(=O)CC3=NNC(=O)C4=CC=CC=C43)N=N1

Description

This compound is a heterocyclic acetamide derivative featuring two distinct fused aromatic systems: a 4-hydroxyphthalazin-1-yl moiety and a 3-methyl-4-oxo-3,4-dihydro-1,2,3-benzotriazin-6-yl group.

Biological Activity

The compound 2-(4-hydroxyphthalazin-1-yl)-N-(3-methyl-4-oxo-3,4-dihydro-1,2,3-benzotriazin-6-yl)acetamide represents a novel class of organic molecules with significant potential in medicinal chemistry. Its unique structural features include a phthalazine moiety and a benzotriazine derivative, which are known for their biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is C16H16N4O3, with a molecular weight of approximately 312.33 g/mol. The presence of functional groups such as hydroxyl and acetamide enhances its reactivity and interaction with biological targets.

Preliminary studies suggest that compounds similar to this one may exhibit various biological activities:

• Antimicrobial Activity : The benzotriazine structure has been associated with DNA intercalation and inhibition of topoisomerases, which are crucial targets in antimicrobial therapy.
• Anticancer Properties : The compound's ability to intercalate DNA may lead to the disruption of cancer cell proliferation.
• Enzyme Inhibition : The hydroxyl group on the phthalazine ring may participate in enzymatic reactions, influencing the compound's biological interactions.

Comparative Analysis with Similar Compounds

The following table summarizes the structural features and biological activities of compounds related to 2-(4-hydroxyphthalazin-1-yl)-N-(3-methyl-4-oxo-3,4-dihydro-1,2,3-benzotriazin-6-yl)acetamide :

Compound Name	Structural Features	Biological Activity
N-(6-Methyl-3-oxo-2,3-dihydro-1,2,4-triazin-4(5H)-yl)acetamide	Triazine ring	Antimicrobial
N-(4-OXO-3,4-DIHYDRO-1-PHTHALAZINYL)METHYL]ACETAMIDE	Phthalazine core	Anticancer
N-(2-Methyl-4-Oxo-2H-Benzo[5,6]chromen)acetamide	Chromene structure	Antioxidant

Uniqueness : The distinct combination of both phthalazine and benzotriazine moieties in this compound sets it apart from others listed above, potentially offering unique mechanisms of action or enhanced biological activity compared to similar compounds.

Case Studies and Research Findings

Recent studies have highlighted the potential therapeutic applications of this compound:

• Anticancer Research : A study demonstrated that derivatives of benzotriazine can inhibit topoisomerase II activity in cancer cells, leading to apoptosis. This suggests that 2-(4-hydroxyphthalazin-1-yl)-N-(3-methyl-4-oxo-3,4-dihydro-1,2,3-benzotriazin-6-yl)acetamide could exhibit similar effects due to its structural features .
• Antimicrobial Activity : Another study indicated that compounds containing phthalazine derivatives showed significant antimicrobial properties against various bacterial strains. The potential for this compound to act against resistant strains warrants further investigation .
• Mechanistic Studies : Interaction studies using techniques such as surface plasmon resonance (SPR) and molecular docking have provided insights into how this compound interacts with target proteins. These studies are essential for understanding the mechanism of action and refining the design of more effective derivatives .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

The compound’s closest analogues include derivatives of benzotriazinones, phthalazines, and acetamide-linked heterocycles. Key comparisons are summarized below:

Compound	Core Structure	Functional Groups	Molecular Weight (g/mol)	Reported Activity
Target Compound	Phthalazine + Benzotriazinone	–OH, –CONH–, –N–N–	~380–400 (estimated)	Not well-documented
2-(3-Oxo-3,4-dihydro-2H-1,4-benzothiazin-4-yl)acetamide	Benzothiazine	–CONH–, –S–, –C=O	236.28	Antimicrobial, anti-inflammatory
N-(2-(Substituted)-4-oxothiazolidin-3-yl)acetamides	Thiazolidinone + Acetamide	–CONH–, –S–, –C=O	300–350	Anticancer, antifungal
4,3,1-Acephalotriazin-2,4(1H,3H)-diazole-5(2H)-one	Benzotriazinone + Oxadiazole	–N–N–, –C=O	~250–300	Synthetic intermediate, unknown bioactivity

Key Structural and Functional Differences

Hydrogen-Bonding Capacity: The target compound’s 4-hydroxyphthalazine group provides a strong hydrogen-bond donor (–OH), absent in benzothiazine or thiazolidinone analogues. This could enhance binding affinity in enzyme inhibition compared to sulfur-containing analogues like the benzothiazine derivative .

Synthetic Accessibility: The target compound likely requires multi-step synthesis involving coupling of phthalazine and benzotriazinone precursors. In contrast, thiazolidinone acetamides are synthesized via cyclization of thioacetic acid with hydrazides, a simpler route .

Biological Activity Trends: Benzothiazine acetamides (e.g., ) exhibit antimicrobial activity attributed to their sulfur atom and planar aromaticity. The target compound’s phthalazine ring may offer similar π-stacking but lacks sulfur, possibly altering selectivity. Thiazolidinone derivatives show broader antifungal activity due to their ability to disrupt membrane synthesis, a mechanism less likely in the oxygen- and nitrogen-rich target compound .

Research Findings and Challenges

• Crystallographic Data: Structural confirmation of similar compounds (e.g., benzothiazines) relies heavily on techniques like X-ray diffraction, often using SHELX software for refinement .
• Bioactivity Gaps: While benzotriazinones and phthalazines are individually associated with kinase inhibition (e.g., PARP inhibitors), the hybrid structure’s synergistic effects remain unexplored.